Cas no 108461-92-3 (2-Pyrimidinamine,5-ethenyl-N,N-dimethyl-)

2-Pyrimidinamine,5-ethenyl-N,N-dimethyl- structure
108461-92-3 structure
Product Name:2-Pyrimidinamine,5-ethenyl-N,N-dimethyl-
CAS No:108461-92-3
MF:C8H11N3
MW:149.193041086197
CID:128038
PubChem ID:13640879
Update Time:2025-04-18

2-Pyrimidinamine,5-ethenyl-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinamine,5-ethenyl-N,N-dimethyl-
    • 2-Pyrimidinamine, 5-ethenyl-N,N-dimethyl- (9CI)
    • N,N-Dimethyl-5-vinyl-2-pyrimidinamine
    • 5-ETHENYL-N,N-DIMETHYLPYRIMIDIN-2-AMINE
    • 108461-92-3
    • N,N-dimethyl-5-vinylpyrimidin-2-amine
    • Inchi: 1S/C8H11N3/c1-4-7-5-9-8(10-6-7)11(2)3/h4-6H,1H2,2-3H3
    • InChI Key: OPFFXSZAVRVMGP-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1N=CC(C=C)=CN=1

Computed Properties

  • Exact Mass: 149.09543
  • Monoisotopic Mass: 149.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29Ų

Experimental Properties

  • PSA: 29.02
  • LogP: 1.18560
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